Cas no 115566-02-4 (2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-,(2S,3S,6R)-)

2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-,(2S,3S,6R)- structure
115566-02-4 structure
Product Name:2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-,(2S,3S,6R)-
CAS No:115566-02-4
MF:C40H68N2O8
MW:704.983
CID:180545
PubChem ID:6048582
Update Time:2024-02-29

2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-,(2S,3S,6R)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-,(2S,3S,6R)-
    • Bis A, Bistramide A, Tetrahydro-N-[2-hydroxy-4-[[3-[8-(6-hydroxy-3,5-dimethyl-4-heptenyl)-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-(2-oxo-3-pentenyl)-2H-pyran-2-acetamide
    • 2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]
    • 2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-
    • 3-hydroxy-N-[3-[8-[(E)-6-hydroxy-3,5-dimethylhept-4-enyl]-3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl]propyl]-2-methyl-4-[[2-[3-methyl-6-[(Z)-2-oxopent-3-enyl]oxan-2-yl]acetyl]amino]butanamide
    • bistratene A
    • Bistramide A
    • Tetrahydro-N-[2-hydroxy-4-[[3-[8-(6-hydroxy-3,5-dimethyl-4-heptenyl)-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-(2-oxo-3-pentenyl)-2H-pyran-2-acetamide
    • Bis A, Bistramide A, Tetrahydro-N-[2-hydroxy-4-[[3-[8-(6-hydroxy-3,5-dimethyl-4-heptenyl)-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-(2-oxo-3-pentenyl)-2H-pyran-2-acetamide
    • DTXSID101029630
    • 115566-02-4
    • (2S,3R)-3-hydroxy-N-[3-[(2R,3S,6S,8S)-8-[(E,3S,6S)-6-hydroxy-3,5-dimethylhept-4-enyl]-3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl]propyl]-2-methyl-4-[[2-[(2S,3S,6R)-3-methyl-6-[(E)-2-oxopent-3-enyl]oxan-2-yl]acetyl]amino]butanamide
    • 2fxu
    • 2H-Pyran-2-acetamide, tetrahydro-N-(2-hydroxy-4-((3-(8-(6-hydroxy-3,5-dimethyl-4-heptenyl)-3-methyl-1,7-dioxaspiro(5.5)undec-2-yl)propyl)amino)-3-methyl-4-oxobutyl)-3-methyl-6-(2-oxo-3-pentenyl)-
    • 2,17,28-Trioxa-13,26-diazatricyclo(14.7.4.16,9)octacosane-14,25-dione, 6-hydroxy-18-(6-hydroxy-3,5-dimethyl-4-heptenyl)-8,15,23-trimethyl-3-(2-oxo-3-pentenyl)-
    • Inchi: InChI=1S/C40H68N2O8/c1-8-11-32(44)23-34-17-15-27(3)37(48-34)24-38(46)42-25-35(45)30(6)39(47)41-21-10-13-36-28(4)18-20-40(50-36)19-9-12-33(49-40)16-14-26(2)22-29(5)31(7)43/h8,11,22,26-28,30-31,33-37,43,45H,9-10,12-21,23-25H2,1-7H3,(H,41,47)(H,42,46)/b11-8-,29-22+
    • InChI Key: HXZRMADPDYFMEB-MLTUFRGDSA-N
    • SMILES: CC=CC(=O)CC1CCC(C(O1)CC(=O)NCC(C(C)C(=O)NCCCC2C(CCC3(O2)CCCC(O3)CCC(C)C=C(C)C(C)O)C)O)C

Computed Properties

  • Exact Mass: 704.497567
  • Monoisotopic Mass: 704.497567
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 18
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 143
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.0675 (rough estimate)
  • Boiling Point: 705.5°C (rough estimate)
  • Refractive Index: 1.4670 (estimate)

2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-,(2S,3S,6R)- Security Information

  • Hazardous Material transportation number:UN 3462 6.1/PG 2
  • Hazard Category Code: 23/24/25
  • Safety Instruction: 22-36/37-45
  • RTECS:EB8000000
  • Hazardous Material Identification: T
  • Storage Condition:−20°C
  • Risk Phrases:R23/24/25
  • Safety Term:S22-36/37-45

2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-,(2S,3S,6R)- Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.